Cas no 1807940-60-8 (rac-(5R,6S)-5-amino-6-(1-ethyl-1H-pyrazol-4-yl)piperidin-2-one, trans)

• Product Name: rac-(5R,6S)-5-amino-6-(1-ethyl-1H-pyrazol-4-yl)piperidin-2-one, trans
• CAS No: 1807940-60-8
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 4619177
• Update Time: 2025-10-28

rac-(5R,6S)-5-amino-6-(1-ethyl-1H-pyrazol-4-yl)piperidin-2-one, trans Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 5-amino-6-(1-ethyl-1H-pyrazol-4-yl)-, (5R,6S)-rel-
• rac-(5R,6S)-5-amino-6-(1-ethyl-1H-pyrazol-4-yl)piperidin-2-one, trans

• Inchi： 1S/C10H16N4O/c1-2-14-6-7(5-12-14)10-8(11)3-4-9(15)13-10/h5-6,8,10H,2-4,11H2,1H3,(H,13,15)/t8-,10+/m1/s1
• InChI Key： SIAGUQYTBGASAB-SCZZXKLOSA-N
• SMILES： N1[C@@H](C2=CN(CC)N=C2)[C@H](N)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on rac-(5R,6S)-5-amino-6-(1-ethyl-1H-pyrazol-4-yl)piperidin-2-one, trans

Racemic (5R,6S)-5-Amino-6-(1-Ethyl-1H-Pyrazol-4-Yl)Piperidin-2-One, Trans: A Comprehensive Overview

The compound racemic (5R,6S)-5-amino-6-(1-ethyl-1H-pyrazol-4-yl)piperidin-2-one, trans (CAS No. 1807940-60-8) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery. The piperidinone core of the molecule provides a rigid framework, while the pyrazole substituent introduces versatility in terms of functional groups and reactivity. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic interventions.

The synthesis of this compound involves a multi-step process that combines principles of stereochemistry and organic synthesis. The trans configuration of the molecule is critical for its biological activity, as it influences the spatial arrangement of functional groups. Researchers have employed various methodologies, including asymmetric catalysis and stereoselective reactions, to achieve high enantiomeric excess in the synthesis of this compound. These advancements have not only improved the efficiency of production but also opened avenues for exploring its enantiomer-specific effects.

Recent research has focused on the pharmacological properties of racemic (5R,6S)-5-amino-6-(1-ethyl-1H-pyrazol-4-yl)piperidin-2-one, trans. Studies have demonstrated its ability to interact with key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, investigations into its enzyme inhibitory activity have revealed potential applications in treating conditions like neurodegenerative disorders and inflammation. Furthermore, its antioxidant properties have been explored in the context of oxidative stress-related diseases.

The structural versatility of this compound allows for further modification to enhance its bioavailability and efficacy. Scientists have been experimenting with functional group substitutions and bioisosteric replacements to optimize its pharmacokinetic profile. These modifications aim to improve solubility, stability, and target specificity, paving the way for more effective drug delivery systems.

In conclusion, racemic (5R,6S)-5-amino-6-(1-ethyl-1H-pyrazol-4-yl)piperidin-2-one, trans (CAS No. 1807940-60-8) represents a valuable addition to the arsenal of compounds being investigated for therapeutic purposes. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a promising candidate for future drug development.